Cas no 1508278-48-5 (1-Chloro-2-iodo-5-methoxy-4-nitrobenzene)

• Product Name: 1-Chloro-2-iodo-5-methoxy-4-nitrobenzene
• CAS No: 1508278-48-5
• MF: C₇H₅ClINO₃
• MW: 313.476973295212
• MDL: MFCD27978470
• CID: 4602966
• PubChem ID: 90455890
• Update Time: 2025-05-20

1-Chloro-2-iodo-5-methoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-iodo-5-methoxy-4-nitrobenzene
• Benzene, 1-chloro-2-iodo-5-methoxy-4-nitro-
• W13073
• AS-65859
• QIBRDROGJDZGHT-UHFFFAOYSA-N
• EN300-8309527
• AB91782
• AKOS025404862
• MFCD27978470
• 1508278-48-5
• SCHEMBL16093819
• DB-191075
• 1-Chloro-2-iodo-5-methoxy-4-nitrobenzene

• MDL： MFCD27978470
• Inchi： 1S/C7H5ClINO3/c1-13-7-2-4(8)5(9)3-6(7)10(11)12/h2-3H,1H3
• InChI Key： QIBRDROGJDZGHT-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(C=1)[N+](=O)[O-])OC)Cl

Computed Properties

• Exact Mass: 312.90027g/mol
• Monoisotopic Mass: 312.90027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55

Additional information on 1-Chloro-2-iodo-5-methoxy-4-nitrobenzene

1-Chloro-2-iodo-5-methoxy-4-nitrobenzene (CAS No. 1508278-48-5): A Comprehensive Overview

1-Chloro-2-iodo-5-methoxy-4-nitrobenzene (CAS No. 1508278-48-5) is a multifunctional organic compound that has garnered significant attention in the fields of synthetic chemistry and medicinal research. This compound, characterized by its unique combination of halogen and functional groups, offers a wide range of applications in the development of pharmaceuticals and advanced materials. In this article, we will delve into the chemical structure, synthesis methods, and potential applications of 1-Chloro-2-iodo-5-methoxy-4-nitrobenzene, while also highlighting recent advancements in the field.

The chemical structure of 1-Chloro-2-iodo-5-methoxy-4-nitrobenzene is defined by its aromatic ring substituted with a chlorine atom at the 1-position, an iodine atom at the 2-position, a methoxy group at the 5-position, and a nitro group at the 4-position. This specific arrangement of functional groups imparts unique physical and chemical properties to the compound, making it a valuable intermediate in various synthetic pathways. The presence of halogen atoms (chlorine and iodine) provides reactive sites for further functionalization, while the methoxy and nitro groups contribute to its solubility and reactivity profiles.

The synthesis of 1-Chloro-2-iodo-5-methoxy-4-nitrobenzene can be achieved through several methodologies, each with its own advantages and limitations. One common approach involves the sequential introduction of functional groups onto a substituted benzene ring. For instance, starting from 4-nitroanisole (a commercially available compound), the chlorine and iodine atoms can be introduced through selective halogenation reactions. The choice of reagents and reaction conditions is crucial to ensure high yields and purity of the final product. Recent studies have explored the use of green chemistry principles to develop more sustainable and environmentally friendly synthesis routes for this compound.

In the realm of medicinal chemistry, 1-Chloro-2-iodo-5-methoxy-4-nitrobenzene has shown promise as a building block for the synthesis of bioactive molecules. Its versatile functional groups allow for the creation of diverse derivatives with potential therapeutic applications. For example, researchers have utilized this compound as a starting material to synthesize novel anti-cancer agents and anti-inflammatory drugs. The ability to fine-tune the properties of these derivatives through strategic modifications has led to significant advancements in drug discovery and development.

Beyond pharmaceutical applications, 1-Chloro-2-iodo-5-methoxy-4-nitrobenzene has also found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The presence of electron-withdrawing groups (such as the nitro group) can enhance charge transport properties, while the halogen atoms can improve solubility and processability. These characteristics have driven interest in using this compound as a key component in next-generation electronic devices.

The ongoing research into 1-Chloro-2-iodo-5-methoxy-4-nitrobenzene continues to uncover new possibilities for its application. Recent studies have focused on optimizing synthetic methods to increase yield and purity, as well as exploring novel derivatives with enhanced biological activity or improved material properties. Collaborative efforts between chemists, biologists, and materials scientists are essential to fully realize the potential of this versatile compound.

In conclusion, 1-Chloro-2-iodo-5-methoxy-4-nitrobenzene (CAS No. 1508278-48-5) is a remarkable organic compound with a wide array of applications in synthetic chemistry, medicinal research, and materials science. Its unique chemical structure provides a foundation for developing innovative solutions across multiple fields. As research progresses, it is likely that new uses for this compound will continue to emerge, further solidifying its importance in modern scientific endeavors.